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Compound of Interest

Compound Name:
D-Galactose-4-O-sulfate sodium

salt

Cat. No.: B570431 Get Quote

Essential Safety and Handling of D-Galactose-4-O-
sulfate Sodium Salt
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with D-Galactose-4-O-sulfate sodium salt (CAS No.

125113-68-0). The following procedures are designed to ensure safe handling, storage, and

disposal of this compound in a laboratory setting.

Immediate Safety and Hazard Information
D-Galactose-4-O-sulfate sodium salt is a white, crystalline powder that is soluble in water.[1]

While it is not classified as a hazardous substance under GHS, its toxicological properties have

not been fully investigated.[2][3] Therefore, it is imperative to handle this chemical with

appropriate care, assuming it may be a potential irritant. The primary physical hazard is the

formation of dust during handling.[2][4][5] This substance is intended for research use only.[6]

[7]

Key safety precautions include:

Working in a well-ventilated area, preferably a fume hood, to minimize inhalation of dust.[4]

[8]

Avoiding all direct contact with eyes, skin, and clothing.[4][8]
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Preventing dust formation and accumulation.[2][4][9]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is the final and most critical barrier

against potential exposure. The following table summarizes the required PPE for handling D-
Galactose-4-O-sulfate sodium salt.
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Protection Type Equipment Specification and Use Case

Eye and Face Protection
Safety Goggles or a Face

Shield

Chemical splash goggles

should be worn at all times to

protect the eyes.[10][11] A face

shield is recommended when

there is a significant risk of

splashing.[12][13]

Hand Protection Chemical-Resistant Gloves

Wear impermeable gloves

(e.g., nitrile).[4] Inspect gloves

for any damage before use

and utilize proper glove

removal techniques to avoid

skin contact.[2]

Body Protection Laboratory Coat or Coveralls

A standard lab coat is required

to protect skin and clothing.[8]

[10] For larger quantities or

tasks with a higher risk of

spillage, chemical-resistant

coveralls may be necessary.

Respiratory Protection N95/FFP2 Respirator or higher

Not typically required if work is

conducted in a well-ventilated

area like a chemical fume

hood.[2] However, if dust is

generated and ventilation is

inadequate, a NIOSH-

approved N95 respirator or

equivalent should be used.[12]

[14]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety. The following

step-by-step protocols and workflow diagrams provide clear guidance for operational

procedures.
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Experimental Workflow for Safe Handling
The following diagram illustrates the complete workflow for safely managing D-Galactose-4-O-
sulfate sodium salt, from initial preparation to final disposal.
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1. Preparation

2. Handling & Experimentation

3. Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Assemble Required PPE

Prepare & Verify Ventilated Workspace (Fume Hood)

Don Appropriate PPE

Proceed to Handling

Weigh and Handle Chemical
(Avoid Dust Generation)

Perform Experimental Procedure

Decontaminate Work Surfaces & Equipment

Experiment Complete

Segregate Waste:
- Contaminated PPE
- Unused Chemical

- Contaminated Labware

Doff PPE Correctly

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling D-Galactose-4-O-sulfate sodium salt.
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Step-by-Step Handling Protocol
Preparation:

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Ensure a chemical fume hood or other suitable ventilated enclosure is operational.

Assemble all necessary PPE as detailed in the table above.

Handling:

Wear all required PPE before entering the handling area.

Handle the solid material carefully to prevent the formation of dust clouds.[14]

If creating solutions, add the powder to the solvent slowly.

Keep the container tightly sealed when not in use.[2]

Storage:

Store the compound in a cool, dry, and well-ventilated place.[2]

Keep it away from incompatible materials such as strong oxidizing agents.[9]

Some suppliers recommend storing the material at temperatures below -15°C under an

inert gas like nitrogen.[1]

Accidental Release Measures
Minor Spills:

Ensure the area is well-ventilated.

Wearing appropriate PPE, gently sweep up the spilled solid material.[2] Avoid any actions

that could generate dust.
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Place the collected material into a suitable, sealed container labeled for chemical waste.[2]

[14]

Clean the spill area with soap and water.

Environmental Precautions: Do not allow the chemical to enter drains, sewers, or waterways.

[2][4]

Disposal Plan
Waste Collection:

All unused or waste D-Galactose-4-O-sulfate sodium salt should be collected in a

clearly labeled, sealed container.

Any materials contaminated with the compound, such as gloves, weigh boats, and paper

towels, must also be collected as chemical waste.

Disposal Procedure:

Chemical waste must be disposed of through a licensed and approved waste disposal

company.[2]

Do not mix with other waste streams unless explicitly permitted.

Follow all applicable federal, state, and local environmental regulations for chemical

disposal.[3][9] Contaminated packaging should be disposed of in the same manner as the

unused product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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